Cas no 852366-74-6 (N-(4-acetamidophenyl)-2-(quinazolin-4-ylsulfanyl)acetamide)

• Product Name: N-(4-acetamidophenyl)-2-(quinazolin-4-ylsulfanyl)acetamide
• CAS No: 852366-74-6
• MF: C₁₈H₁₆N₄O₂S
• MW: 352.410242080688
• CID: 5919465
• PubChem ID: 5133637
• Update Time: 2025-06-08

N-(4-acetamidophenyl)-2-(quinazolin-4-ylsulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-acetamidophenyl)-2-(quinazolin-4-ylthio)acetamide
• Acetamide, N-[4-(acetylamino)phenyl]-2-(4-quinazolinylthio)-
• N-(4-acetamidophenyl)-2-quinazolin-4-ylsulfanylacetamide
• AKOS000870765
• AB00684919-01
• 852366-74-6
• IFLab1_002948
• F0674-0067
• IDI1_009407
• N-(4-acetamidophenyl)-2-(quinazolin-4-ylsulfanyl)acetamide
• HMS1420F22
• CCG-31326

• Inchi： 1S/C18H16N4O2S/c1-12(23)21-13-6-8-14(9-7-13)22-17(24)10-25-18-15-4-2-3-5-16(15)19-11-20-18/h2-9,11H,10H2,1H3,(H,21,23)(H,22,24)
• InChI Key： JZWRBMABUIGWFF-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(NC(C)=O)C=C1)(=O)CSC1=C2C(=NC=N1)C=CC=C2

Computed Properties

• Exact Mass: 352.09939694g/mol
• Monoisotopic Mass: 352.09939694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 684.6±45.0 °C(Predicted)
• pka: 12.35±0.70(Predicted)

Additional information on N-(4-acetamidophenyl)-2-(quinazolin-4-ylsulfanyl)acetamide

Recent Advances in the Study of N-(4-acetamidophenyl)-2-(quinazolin-4-ylsulfanyl)acetamide (CAS: 852366-74-6)

N-(4-acetamidophenyl)-2-(quinazolin-4-ylsulfanyl)acetamide (CAS: 852366-74-6) is a novel compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique quinazoline and acetamide moieties, has shown promising potential in various therapeutic applications, particularly in oncology and inflammation-related diseases. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and efficacy in preclinical models, paving the way for its potential development as a therapeutic agent.

The compound's structure, featuring a quinazoline core linked to an acetamide group via a sulfanyl bridge, suggests its potential as a kinase inhibitor. Kinases are a critical target in cancer therapy, and the quinazoline scaffold is known for its ability to interact with the ATP-binding sites of various kinases. Preliminary studies have demonstrated that N-(4-acetamidophenyl)-2-(quinazolin-4-ylsulfanyl)acetamide exhibits inhibitory activity against several tyrosine kinases, including EGFR and VEGFR, which are implicated in tumor growth and angiogenesis. These findings highlight its potential as a multi-targeted kinase inhibitor with applications in treating diverse cancer types.

In addition to its anticancer properties, recent research has explored the anti-inflammatory effects of N-(4-acetamidophenyl)-2-(quinazolin-4-ylsulfanyl)acetamide. In vitro and in vivo studies have shown that the compound can modulate key inflammatory pathways, such as NF-κB and MAPK signaling, leading to reduced production of pro-inflammatory cytokines. This dual functionality—targeting both cancer and inflammation—positions the compound as a versatile candidate for further drug development, particularly in diseases where inflammation plays a pivotal role in pathogenesis.

Pharmacokinetic studies have also been conducted to evaluate the compound's bioavailability, metabolism, and toxicity profile. Early results indicate that N-(4-acetamidophenyl)-2-(quinazolin-4-ylsulfanyl)acetamide has favorable oral bioavailability and a manageable toxicity profile in animal models. However, further optimization may be required to enhance its metabolic stability and reduce potential off-target effects. These studies are crucial for advancing the compound into clinical trials and ensuring its safety and efficacy in humans.

In conclusion, N-(4-acetamidophenyl)-2-(quinazolin-4-ylsulfanyl)acetamide (CAS: 852366-74-6) represents a promising candidate in the field of chemical biology and drug discovery. Its dual inhibitory effects on kinases and inflammatory pathways, coupled with its favorable pharmacokinetic properties, make it a compelling subject for further research. Future studies should focus on optimizing its structure-activity relationships, exploring its therapeutic potential in additional disease models, and advancing it through the drug development pipeline. The continued investigation of this compound may yield significant breakthroughs in the treatment of cancer and inflammatory diseases.